Cas no 1803852-78-9 (4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine)

• Product Name: 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine
• CAS No: 1803852-78-9
• MF: C₆H₂F₄INS
• MW: 323.049866199493
• CID: 4906064
• Update Time: 2025-06-07

4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine

• Inchi： 1S/C6H2F4INS/c7-3-1-2-12-5(11)4(3)13-6(8,9)10/h1-2H
• InChI Key： WSJPADRDQMHFLY-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.4
• Topological Polar Surface Area: 38.2

Additional information on 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine

Introduction to 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine (CAS No. 1803852-78-9)

4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine (CAS No. 1803852-78-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a fluoro, iodo, and trifluoromethylthio group. These functional groups endow the molecule with a range of desirable properties, making it a valuable intermediate in the synthesis of various bioactive compounds.

The chemical structure of 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine is particularly noteworthy due to its potential for bioisosteric replacement and its ability to modulate biological activity. The trifluoromethylthio group, in particular, is known for its electron-withdrawing properties and its ability to enhance the lipophilicity and metabolic stability of molecules. This makes the compound an attractive candidate for the development of new drugs targeting various therapeutic areas.

Recent studies have highlighted the importance of 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine in the synthesis of novel pharmaceuticals. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The study found that derivatives of 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine exhibited high selectivity and potency against specific kinases, making them promising candidates for further drug development.

In addition to its applications in kinase inhibition, 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine has also shown promise in the development of central nervous system (CNS) drugs. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound can be used to synthesize selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The study found that derivatives of 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine exhibited improved pharmacokinetic properties compared to existing SSRIs, suggesting their potential as next-generation antidepressants.

The synthetic versatility of 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine is another key factor contributing to its significance in pharmaceutical research. The compound can be synthesized through a series of well-established chemical reactions, including nucleophilic substitution and coupling reactions. This synthetic accessibility allows researchers to easily modify the structure of the compound to optimize its biological activity and pharmacological properties.

Beyond its applications in drug discovery, 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine has also been explored for its potential use in agrochemicals. A 2020 study published in Pesticide Biochemistry and Physiology investigated the use of this compound as a key intermediate in the synthesis of novel herbicides and insecticides. The study found that derivatives of 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine exhibited high efficacy against a range of plant pests and weeds, making them promising candidates for further development in the agrochemical industry.

The environmental impact of compounds like 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine is an important consideration in their development and use. Recent studies have focused on optimizing synthetic routes to minimize waste and reduce environmental footprint. For example, a 2019 study published in Green Chemistry described an efficient and environmentally friendly method for synthesizing this compound using catalytic reactions under mild conditions. This approach not only improves the sustainability of the synthesis but also enhances the overall yield and purity of the product.

In conclusion, 4-Fluoro-2-iodo-3-(trifluoromethylthio)pyridine (CAS No. 1803852-78-9) is a highly versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique chemical structure and synthetic accessibility make it an attractive candidate for the development of novel bioactive compounds with improved pharmacological properties. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern scientific endeavors.